![molecular formula C22H23FN2O3S2 B2447065 N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide CAS No. 954672-18-5](/img/structure/B2447065.png)
N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C22H23FN2O3S2 and its molecular weight is 446.56. The purity is usually 95%.
BenchChem offers high-quality N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Spectroscopic Studies and Fluorophore Development
Researchers have explored the synthesis of various sulfonamide analogues, including methoxybenzenesulfonamide derivatives, for their potential in spectroscopic applications and as specific fluorophores for metal ions like Zn(II). For instance, the study on the synthesis and preliminary spectroscopic study of analogues of a Zinquin-related fluorophore highlights the development of compounds with enhanced fluorescent properties upon binding with Zn(II), suggesting applications in bioimaging and metal ion detection (Kimber et al., 2003).
Antitumor Activity
The cytotoxic activity of sulfonamide derivatives against various human cancer cell lines has been a significant area of research. Studies demonstrate that certain anilinoquinolines and quinazolinone-based derivatives exhibit potent antiproliferative activity, highlighting their potential as chemotherapeutic agents. For example, the design and synthesis of 2-anilino-3-aroylquinolines revealed remarkable antiproliferative activity against lung and prostate cancer cell lines, indicating their application in cancer treatment (Srikanth et al., 2016).
Pharmacological Applications
In the realm of pharmacology, novel sulfonamide derivatives have been synthesized and evaluated for their diuretic, antihypertensive, and anti-diabetic potentials. The synthesis and characterization of quinazoline derivatives for exploring their pharmacological applications are examples of this research direction, offering insights into the development of new therapeutic agents (Rahman et al., 2014).
Environmental Monitoring
The detection of pharmaceuticals in industrial waste streams is another area of application for these compounds. A study on the development of a SPE-LC-MS/MS method for the detection of low concentrations of pharmaceuticals, including methoxybenzenesulfonamide derivatives, in wastewater, showcases their role in environmental monitoring and safety (Deegan et al., 2011).
Molecular Docking and Inhibitory Studies
Research has also focused on the inhibitory effects of sulfonamide derivatives on protein kinases, offering insights into their potential as selective inhibitors for therapeutic applications. For instance, the rhodium-catalyzed cyanation of chelation-assisted C-H bonds employing methoxybenzenesulfonamide as a cyanating reagent highlights the synthetic utility of these compounds in developing inhibitors (Chaitanya et al., 2013).
properties
IUPAC Name |
N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-thiophen-3-ylethyl]-3-fluoro-4-methoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23FN2O3S2/c1-28-22-7-6-19(12-20(22)23)30(26,27)24-13-21(18-9-11-29-15-18)25-10-8-16-4-2-3-5-17(16)14-25/h2-7,9,11-12,15,21,24H,8,10,13-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZIHLYGQBHAAIMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)S(=O)(=O)NCC(C2=CSC=C2)N3CCC4=CC=CC=C4C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23FN2O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-(3,4-dihydroisoquinolin-2(1H)-yl)-2-(thiophen-3-yl)ethyl)-3-fluoro-4-methoxybenzenesulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.